ethyl 4-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-4-oxobutanoate
• InChI: InChI=1S/C18H24N4O3/c1-2-25-18(24)8-7-17(23)22-11-9-21(10-12-22)13-16-19-14-5-3-4-6-15(14)20-16/h3-6H,2,7-13H2,1H3,(H,19,20)
• InChI Key: VKFJZGBUAVIFHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCN(CC1)CC2=NC3=CC=CC=C3N2
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

The compound “ethyl 4-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate” is a derivative of imidazole, a five-membered heterocyclic moiety. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. For instance, 1,3-dihydro-2H-1,3-benzimidazole-2-thione can be reacted with 4-fluorobenzaldehyde in DMSO to yield 4-((1H-benzo[d]imidazol-2-yl)thio)benzaldehyde. The product was isolated in 92% yield.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Therapeutic Potential

Imidazole derivatives have a broad range of chemical and biological properties. .

Antimicrobial Activity

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Antioxidant Potential

Some imidazole derivatives have been synthesized and evaluated for antioxidant potential. .

Treatment of Peptic Ulcers

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Synthesis of Substituted Imidazoles

Recent advances have been made in the regiocontrolled synthesis of substituted imidazoles. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They are key components in functional molecules used in various applications, including pharmaceuticals .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

It is noted that the insertion of a piperazine unit in a similar compound led to a marked enhancement of aqueous solubility and a significant improvement of oral absorption .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

It is known that the efficacy and stability of imidazole derivatives can be influenced by various factors, including ph, temperature, and the presence of other substances .